Ethyl 6-fluoro-2-methylnicotinate
Overview
Description
Ethyl 6-fluoro-2-methylnicotinate is a chemical compound with the molecular formula C9H10FNO2 . It has a molecular weight of 183.18 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C9H10FNO2/c1-3-13-9(12)7-4-5-8(10)11-6(7)2/h4-5H,3H2,1-2H3 .Physical and Chemical Properties Analysis
This compound has a molecular weight of 183.18 . The storage temperature is between 2-8°C .Scientific Research Applications
1. Synthesis and Scale-up in Drug Development
Ethyl 6-fluoro-2-methylnicotinate has been utilized in the development of drugs like AZD1283, a P2Y12 receptor antagonist. Andersen et al. (2013) describe its application in creating large-scale syntheses of such drugs, supporting preclinical and clinical studies (Andersen et al., 2013).
2. Electrosynthetic Methods
Konno et al. (1998) explored the electrosynthetic monofluorination of ethyl isonicotinate, a related compound, to produce 2-fluoroisonicotinate. This demonstrates the potential of electrosynthesis in modifying such compounds (Konno et al., 1998).
3. Improved Synthesis for Clinical Development
Bell et al. (2012) focused on improving the synthesis process of ethyl 6-chloro-5-cyano-2-methylnicotinate, a key intermediate in producing P2Y12 antagonists, thus enhancing yield and purity for clinical development (Bell et al., 2012).
4. Development of Novel Compounds
Miyamoto and Matsumoto (1990) developed new synthesis methods for creating fluorinated pyrido(2,3-c)pyridazines, employing ethyl 2-diazo-2-(5-fluoro-2-halonicotinoyl)acetate, a derivative of this compound (Miyamoto & Matsumoto, 1990).
5. Applications in PET Imaging
Research by Shoghi-Jadid et al. (2002) and Maziére et al. (1984) highlights the use of fluorinated derivatives of this compound in positron emission tomography (PET) imaging for conditions like Alzheimer's disease and benzodiazepine receptor study (Shoghi-Jadid et al., 2002); (Maziére et al., 1984).
6. Synthesis of Antimicrobial and Anticancer Compounds
Tiwari et al. (2018) demonstrate the synthesis of various derivatives using this compound for antimicrobial and anticancer applications. This highlights its role in creating compounds with significant biological activities (Tiwari et al., 2018).
7. Development of Antibacterial Agents
Matsumoto et al. (1984) synthesized several compounds, including ethyl 6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids, showing potent in vitro antibacterial activity. This demonstrates the compound's potential in creating new antibacterial agents (Matsumoto et al., 1984).
Safety and Hazards
Properties
IUPAC Name |
ethyl 6-fluoro-2-methylpyridine-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO2/c1-3-13-9(12)7-4-5-8(10)11-6(7)2/h4-5H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAYOMNUBOBEYLE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(C=C1)F)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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